Cas no 2138080-40-5 (5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline)

• Product Name: 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline
• CAS No: 2138080-40-5
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6065175
• PubChem ID: 165497445
• Update Time: 2025-07-23

5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1154419
• 5-(3-methoxy-1,2-thiazol-4-yl)-2-methylaniline
• 2138080-40-5
• 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline

• Inchi： 1S/C11H12N2OS/c1-7-3-4-8(5-10(7)12)9-6-15-13-11(9)14-2/h3-6H,12H2,1-2H3
• InChI Key： BWPXFAHZVMIFAM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4Ų

Additional information on 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline

Introduction to 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline and Its Significance in Modern Chemical Research

The compound with the CAS number 2138080-40-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, featuring a combination of a thiazole ring and an aniline moiety, makes it a versatile scaffold for developing novel therapeutic agents. This article delves into the properties, potential applications, and recent advancements involving 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline, highlighting its importance in the ongoing quest for innovative drug discovery.

In the realm of medicinal chemistry, heterocyclic compounds play a pivotal role due to their diverse biological activities and structural flexibility. The presence of both the thiazole and aniline groups in 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline endows it with unique pharmacological properties. Thiazole derivatives are well-known for their antimicrobial, anti-inflammatory, and antifungal properties, while aniline-based compounds are frequently explored for their potential as central nervous system (CNS) agents. The synergistic effect of these two functional groups makes 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline a promising candidate for further investigation.

Recent studies have begun to uncover the therapeutic potential of 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline in various disease models. One particularly intriguing area of research is its application in oncology. Researchers have observed that thiazole derivatives can interfere with key signaling pathways involved in cancer cell proliferation. Specifically, the methoxy group on the thiazole ring may enhance the compound's ability to inhibit enzymes such as tyrosine kinases, which are often overexpressed in tumors. This mechanism aligns with the growing interest in targeted therapy approaches that aim to disrupt cancer-specific molecular targets.

Furthermore, the aniline moiety in 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline has been shown to contribute to its ability to cross the blood-brain barrier (BBB), making it a potential candidate for treating neurological disorders. The BBB is a critical barrier that protects the brain from toxins but also poses a significant challenge for drug delivery. Compounds that can effectively penetrate this barrier are highly sought after for treating conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Preliminary studies suggest that 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline may possess the necessary properties to overcome this barrier and reach brain tissues.

In addition to its oncological and neuropharmacological potential, 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline has also been explored for its antimicrobial properties. The thiazole ring is known to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant in today's context of rising antibiotic resistance, where novel antimicrobial agents are desperately needed. Researchers have hypothesized that the methoxy group on the thiazole ring may enhance binding affinity to bacterial enzymes involved in essential metabolic pathways, thereby inhibiting bacterial growth.

The synthesis of 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access this compound with high yield and purity. One common synthetic route involves the condensation of 3-methylthiophene with formamide under acidic conditions to form 3-methylthiophenecarboxaldehyde. This intermediate can then be reacted with 4-aminoaniline to yield the desired product. Recent improvements in catalytic methods have further optimized this process, making it more efficient and environmentally friendly.

The pharmacokinetic properties of 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline are also of great interest. Studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, preliminary pharmacokinetic studies indicate that it has a reasonable half-life in vivo, allowing for sustained therapeutic effects. These characteristics make it an attractive candidate for further development into a drug candidate.

In conclusion, 5-(3-Methoxy-1,2-thiazol-4-yl)-2-methylaniline, identified by its CAS number 2138080-40-5, is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features enable it to interact with multiple biological targets, making it a valuable scaffold for drug discovery. Recent advancements in synthetic chemistry and pharmacological research continue to expand our understanding of its applications in oncology, neurology, and antimicrobial therapy. As research progresses, it is likely that new insights into the therapeutic potential of this compound will emerge, further solidifying its importance in modern chemical biology.